Cas no 947234-66-4 (1H-2-Benzopyran-1-one, 6-hydroxy-)

• Product Name: 1H-2-Benzopyran-1-one, 6-hydroxy-
• CAS No: 947234-66-4
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 2115422
• Update Time: 2024-03-01

1H-2-Benzopyran-1-one, 6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-1H-isochromen-1-one
• 1H-2-Benzopyran-1-one, 6-hydroxy-
• 6-hydroxyisochromen-1-one
• 6-Hydroxy-isochromen-1-one
• BVBAVYGOXUZJJD-UHFFFAOYSA-N
• 6-Hydroxy-1H-2-benzopyran-1-one

• Inchi： 1S/C9H6O3/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5,10H
• InChI Key： BVBAVYGOXUZJJD-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(C=CC=2C1=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives